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Compound of Interest

Compound Name: Ethyl propyl sulfide

Cat. No.: B1361377

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl Propyl Sulfide

Introduction

Ethyl propyl sulfide, systematically named 1-(ethylsulfanyl)propane, is an organic thioether
with the chemical formula CsH12S.[1] It is a colorless liquid characterized by a distinct odor.[1]
[2] This compound, also known as 3-thiahexane, consists of a sulfur atom bonded to an ethyl
group and a propyl group.[1][3][4] With a molecular weight of approximately 104.22 g/mol , it
finds applications as a flavoring agent in the food industry and as an intermediate in various
organic syntheses.[1][3][5] This technical guide provides a comprehensive overview of its
physical, chemical, and spectroscopic properties, along with detailed experimental protocols for
its synthesis and characterization, aimed at researchers and professionals in the fields of
chemistry and drug development.

Physical Properties

Ethyl propyl sulfide is a volatile and flammable liquid.[1] Its physical characteristics are largely
dictated by its moderate-length alkyl chains and the central sulfur atom, which influences its
polarity and intermolecular forces. While the sulfur atom introduces some polarity, the
compound has limited solubility in water but is soluble in common organic solvents.[2]

Table 1: Key Physical Properties of Ethyl Propyl Sulfide
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Property Value Reference(s)
Molecular Formula CsH12S [11[31[5]
Molecular Weight 104.22 g/mol [11[31[5]

CAS Number 4110-50-3 [1][3]1[5]
Appearance Colorless clear liquid [11[2][6]

Odor Characteristic, garlic-like [1][2]

Boiling Point 115-120.2 °C 3141171181
Melting Point -117 °C [4107]

Density 0.833 - 0.843 g/cm? at 20-25°C  [3][4]

Refractive Index (n_D)

1.440 - 1.446 at 20°C

Flash Point

18.9 °C (66.0 °F)

[3]4]

Vapor Pressure

18.8 mmHg at 25°C

[1]

Solubility

Limited in water; Soluble in

organic solvents

[2]

LogP (Octanol/Water)

21-215

[41(5]

Chemical Properties and Reactivity

As a thioether, ethyl propyl sulfide exhibits reactivity centered on the lone pairs of electrons

on the sulfur atom, making it a nucleophile.[1] Its key reactions involve oxidation of the sulfur

center and alkylation to form sulfonium salts.

Key Reactions

» Oxidation: Ethyl propyl sulfide can be oxidized to form ethyl propyl sulfoxide or further to

ethyl propy! sulfone.[1] Mild oxidizing agents like hydrogen peroxide typically yield the

sulfoxide, while stronger agents are required for the sulfone.[1]

» Nucleophilic Substitution (Alkylation): The sulfur atom can act as a nucleophile, reacting with
alkyl halides to produce trialkylsulfonium salts.[1] This reaction is analogous to the alkylation
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of amines.[1]

o Complexation with Metals: Thioethers are known to be soft ligands that can coordinate with
various transition metals.

Synthesis

A common and straightforward method for synthesizing ethyl propyl sulfide is through the
Williamson ether synthesis-analog for thioethers, which involves the alkylation of a thiol.[1]

» Alkylation of Thiolate: The most prevalent laboratory synthesis involves the reaction of
propanethiol with an ethyl halide (like ethyl bromide) in the presence of a base. The base
deprotonates the thiol to form a more nucleophilic thiolate anion, which then displaces the
halide in an Sn2 reaction.[1]

o Direct Sulfidation: Industrial-scale synthesis can involve the direct reaction of ethylene and
propane with sulfur at elevated temperatures.[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and structural elucidation of ethyl propyl
sulfide. The following table summarizes its key spectroscopic features.

Table 2: Spectroscopic Data for Ethyl Propyl Sulfide
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Technique

Key Features

Reference(s)

Mass Spectrometry (MS)

Molecular lon (M*): m/z = 104.
Characteristic fragmentation
patterns for alkyl sulfides are

observed.

[110]

Infrared (IR) Spectroscopy

C-H stretching: ~2850-2960
cm~1.C-S stretching: ~570-730

cm~1 (in the fingerprint region).

(510912 1]

1H NMR Spectroscopy

Exhibits characteristic signals
for the ethyl and propyl groups,
typically in the 8 0.9-2.7 ppm

range.

[5]19]

13C NMR Spectroscopy

Shows five distinct signals
corresponding to the five
unique carbon atoms in the

molecule.

[ol11]

Safety and Hazards

Ethyl propyl sulfide is a hazardous chemical that requires careful handling. It is classified as a

highly flammable liquid and vapor.[5][12]

e GHS Hazard Statements: H225 (Highly Flammable liquid and vapor), H315 (Causes skin
irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1][5]

e Precautionary Measures: Handle in a well-ventilated area, away from heat, sparks, and open

flames.[12] Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[13] Grounding and bonding of containers and

receiving equipment are necessary to prevent static discharge.[12]

o First Aid: In case of skin contact, immediately remove contaminated clothing and rinse the

skin with plenty of water.[12] For eye contact, rinse cautiously with water for several minutes.

If inhaled, move the person to fresh air.[13]
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Experimental Protocols
Synthesis of Ethyl Propyl Sulfide via Thiol Alkylation

This protocol describes the synthesis of ethyl propyl sulfide from 1-propanethiol and ethyl

bromide.

o Materials: 1-propanethiol, ethyl bromide, sodium hydroxide (NaOH), ethanol, diethyl ether,

anhydrous magnesium sulfate (MgSOa), distilled water.

Methodology:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
a stoichiometric amount of sodium hydroxide in ethanol.

Cool the solution in an ice bath and slowly add one equivalent of 1-propanethiol dropwise
with continuous stirring.

After the addition is complete, allow the mixture to stir for 15 minutes to ensure the
complete formation of the sodium propanethiolate salt.

Add a slight excess (1.1 equivalents) of ethyl bromide to the flask.

Remove the ice bath and heat the mixture to reflux for 2-3 hours. Monitor the reaction
progress using thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

Remove the ethanol under reduced pressure using a rotary evaporator.

Add distilled water to the residue and transfer the mixture to a separatory funnel.
Extract the aqueous layer three times with diethyl ether.

Combine the organic extracts and wash them sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate
using a rotary evaporator.
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o Purify the crude product by fractional distillation to obtain pure ethyl propyl sulfide.

Determination of Refractive Index

This protocol outlines the measurement of the refractive index using an Abbe refractometer.

o Equipment: Abbe refractometer, constant temperature water bath, Pasteur pipette, lint-free
tissues, calibration standard (e.g., distilled water).

» Methodology:

o Turn on the refractometer and the attached light source. Ensure the circulating water bath
is set to the desired temperature (e.g., 20.0 °C).

o Calibrate the instrument using a standard of known refractive index, such as distilled
water.

o Open the prism of the refractometer and clean the surfaces of both the measuring and
illuminating prisms with a suitable solvent (e.g., ethanol) and a lint-free tissue.

o Using a clean Pasteur pipette, place 2-3 drops of the ethyl propyl sulfide sample onto
the surface of the measuring prism.

o Close the prisms firmly.

o Look through the eyepiece and turn the adjustment knob until the light and dark fields are
brought into view.

o If a color fringe is visible, adjust the dispersion compensator until a sharp, black-and-white
dividing line is obtained.

o Align this dividing line exactly with the crosshairs in the eyepiece.

o Read the refractive index value from the scale. Record the value along with the
measurement temperature.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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